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Cat. No.: B089887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pimeloyl chloride, also known as Heptanedioyl dichloride, is a di-acyl chloride with the

chemical formula C₇H₁₀Cl₂O₂. As a bifunctional reagent, it is a valuable building block in

organic synthesis, particularly in the fields of polymer chemistry and pharmaceutical

development. Its two reactive acyl chloride groups allow for the facile formation of ester and

amide linkages, making it a common cross-linking agent and a key component in the synthesis

of more complex molecules, including macrocycles and various drug scaffolds. A thorough

understanding of its physical properties is essential for its safe handling, proper application in

synthetic protocols, and the purification of its reaction products. This guide provides a

comprehensive overview of the key physical and chemical characteristics of Pimeloyl
chloride, detailed experimental methodologies for their determination, and logical workflows for

its synthesis and application.

Chemical Structure and Identifiers
The structure of Pimeloyl chloride consists of a seven-carbon chain with acyl chloride

functional groups at both termini.

Caption: 2D Structure of Pimeloyl Chloride (Heptanedioyl dichloride).

Table 1: Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b089887?utm_src=pdf-interest
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/product/b089887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name Heptanedioyl dichloride

Synonyms Pimeloyl dichloride, Pimelic acid dichloride

CAS Number 142-79-0

Molecular Formula C₇H₁₀Cl₂O₂

Molecular Weight 197.06 g/mol

InChI Key LVIMBOHJGMDKEJ-UHFFFAOYSA-N

SMILES C(CCC(=O)Cl)CCC(=O)Cl

Physical Properties
Pimeloyl chloride is a colorless liquid at room temperature, possessing a pungent odor

characteristic of acyl chlorides. It is highly reactive with water and other nucleophilic solvents.

Table 2: Quantitative Physical Properties

Property Value Conditions

Density 1.205 g/mL at 25 °C

Boiling Point 113 °C at 5 mmHg

Refractive Index (n_D) 1.469 at 20 °C

Flash Point 113 °C Closed cup

Vapor Pressure 0.0124 mmHg at 25 °C

Note on Melting Point
A notable discrepancy exists in numerous chemical databases, which report a melting point of

103-105 °C for Pimeloyl chloride.[1][2][3] This value is inconsistent with its observed state as

a liquid at room temperature and is chemically implausible. The reported value corresponds

precisely to the melting point of its parent dicarboxylic acid, Pimelic acid (103-105 °C).[4][5][6]
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[7][8] This suggests a widespread data entry error that has been propagated across various

sources. For comparison, the lower and higher homologous diacyl chlorides, Adipoyl chloride

(C6) and Suberoyl chloride (C8), have reported melting points of approximately -1 to -10 °C

and 61-62 °C respectively, though data for Suberoyl chloride also varies.[1][9][10][11][12][13]

[14] Based on these trends, the true melting (freezing) point of Pimeloyl chloride is expected

to be well below room temperature.

Synthesis and Reactivity
Synthesis Pathway
Pimeloyl chloride is most commonly synthesized by treating Pimelic acid with a chlorinating

agent, such as thionyl chloride (SOCl₂) or oxalyl chloride.[15][16] The use of thionyl chloride is

advantageous as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are

gaseous, which simplifies purification.[15]

Pimelic Acid
HOOC(CH₂)₅COOH

Pimeloyl Chloride
ClOC(CH₂)₅COCl

 Reflux 

Thionyl Chloride
(SOCl₂)

Gaseous Byproducts
(SO₂ + HCl)

Click to download full resolution via product page

Caption: Synthesis of Pimeloyl Chloride from Pimelic Acid.

General Reactivity
As a di-acyl chloride, Pimeloyl chloride undergoes nucleophilic acyl substitution at both

carbonyl centers. It reacts vigorously, often exothermically, with nucleophiles. Key reactions

include:

Hydrolysis: Reacts with water to form Pimelic acid and HCl.

Alcoholysis: Reacts with alcohols to form diesters.

Aminolysis: Reacts with primary or secondary amines to form diamides.
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These reactions make it an effective cross-linker for polymers containing hydroxyl or amine

groups and a staple reagent for synthesizing molecules with a heptanedioyl backbone.

Experimental Protocols
Illustrative Synthesis of Pimeloyl Chloride
This protocol is a representative procedure based on the reaction of carboxylic acids with

thionyl chloride.[15][17] All operations should be performed in a well-ventilated fume hood

using anhydrous conditions.
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1. Preparation

2. Reaction

3. Workup & Purification

Dry glassware under flame
or in an oven

Equip round-bottom flask with
reflux condenser & drying tube

Charge flask with Pimelic Acid
and excess Thionyl Chloride

Add catalytic amount of DMF

Heat mixture to gentle reflux

Monitor reaction until gas
evolution (SO₂, HCl) ceases

Cool reaction mixture to room temp.

Remove excess Thionyl Chloride
via distillation or rotary evaporation

Purify crude product by
vacuum distillation

Collect fraction at appropriate
temperature and pressure

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Pimeloyl Chloride.
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Methodology:

Preparation: A round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a

calcium chloride drying tube is charged with pimelic acid (1.0 eq). An excess of thionyl

chloride (e.g., 2.5-3.0 eq) is added, followed by a catalytic amount of N,N-dimethylformamide

(DMF, ~1-2 drops).

Reaction: The mixture is heated to a gentle reflux (the boiling point of thionyl chloride is 76

°C). The reaction is monitored by observing the cessation of gas evolution (HCl and SO₂),

which are typically vented through a trap. The reaction is usually complete within 2-4 hours.

Purification: After cooling the reaction mixture to room temperature, the excess thionyl

chloride is carefully removed by distillation at atmospheric pressure. The remaining crude

product, a pale yellow to colorless oil, is then purified by fractional distillation under reduced

pressure. The fraction corresponding to Pimeloyl chloride (b.p. 113 °C at 5 mmHg) is

collected.

Storage: The purified product should be stored in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon) to protect it from moisture.

Determination of Physical Properties
5.2.1 Boiling Point under Reduced Pressure

Given that Pimeloyl chloride has a high boiling point at atmospheric pressure and may

decompose, its boiling point is determined under vacuum. A micro-scale method is often

sufficient.
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1. Apparatus Setup

2. Measurement

Place small sample (~0.5 mL)
in a micro test tube

Invert a sealed-end capillary
tube into the sample

Attach tube to a thermometer
using a rubber band

Insert assembly into a
Thiele tube or other heating block

Connect apparatus to a vacuum source
and manometer

Evacuate to desired pressure (e.g., 5 mmHg)

Heat the apparatus gently
and continuously

Observe a rapid stream of bubbles
emerging from the capillary

Remove heat and allow to cool slowly

Record temperature at the moment
liquid is drawn into the capillary

Click to download full resolution via product page

Caption: Workflow for micro boiling point determination under vacuum.
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Methodology:

Sample Preparation: A small test tube is filled to a depth of about 1-2 cm with Pimeloyl
chloride. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus: The test tube is attached to a thermometer and placed in a heating apparatus

(e.g., a Thiele tube filled with mineral oil or an aluminum block). The apparatus is connected

to a vacuum pump and a manometer to monitor the pressure.

Measurement: The system is evacuated to the desired pressure. The apparatus is then

heated gently. A stream of bubbles will emerge from the capillary tip as trapped air expands.

Heating is continued until a rapid and continuous stream of bubbles is observed, indicating

the liquid is boiling.

Reading: The heat source is removed, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the vapor pressure inside the capillary equals the

external pressure, which is visually identified as the exact moment the bubbling stops and

the liquid is drawn up into the capillary tube. The pressure is recorded along with the

temperature.

5.2.2 Refractive Index

The refractive index is a measure of purity and can be determined using a refractometer.

Special care must be taken due to the moisture sensitivity of Pimeloyl chloride.

Methodology:

Instrument Preparation: Ensure the prism of the Abbe refractometer is clean and dry.

Calibrate the instrument using a standard of known refractive index (e.g., distilled water or

bromonaphthalene), if necessary. The measurement should be performed at a constant

temperature, typically 20 °C, maintained by a circulating water bath.

Sample Application: In a dry environment (e.g., under a stream of dry nitrogen), use a dry

pipette to apply 1-2 drops of Pimeloyl chloride directly to the surface of the lower prism.

Measurement: Close the prism assembly immediately to minimize exposure to atmospheric

moisture. Allow a moment for thermal equilibrium. Adjust the instrument to bring the dividing
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line between the light and dark fields into sharp focus at the center of the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. Record the

temperature at which the measurement was taken (e.g., n_D²⁰ = 1.469).

Cleaning: Immediately after the measurement, clean the prisms thoroughly with a suitable

anhydrous solvent (e.g., acetone or hexane) and a soft lens tissue.

Applications in Drug Development
Pimeloyl chloride's role as a bifunctional linker is highly relevant in drug development. It is

used to:

Synthesize PROTACs and Molecular Glues: The pimeloyl linker can be used to conjugate a

protein-binding ligand and an E3 ligase ligand, forming Proteolysis-Targeting Chimeras

(PROTACs).

Create Antibody-Drug Conjugates (ADCs): It can be part of a linker system that attaches a

cytotoxic payload to an antibody.

Develop Novel Biomaterials: Used to cross-link polymers for creating hydrogels or

nanoparticles for controlled drug release.

Synthesize Enzyme Inhibitors: The seven-carbon backbone can serve as a scaffold to

position functional groups for optimal interaction with an enzyme's active site. For instance,

derivatives of pimelic acid are involved in the biosynthesis of biotin.[18]

Safety and Handling
Pimeloyl chloride is a corrosive and moisture-sensitive compound.

Hazards: Causes severe skin burns and eye damage. It is harmful if swallowed or inhaled,

causing irritation to the respiratory tract. Reacts violently with water, releasing corrosive HCl

gas.

Handling: Must be handled in a fume hood using appropriate personal protective equipment

(PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.
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Storage: Store in a cool, dry, well-ventilated area away from water, alcohols, bases, and

oxidizing agents. The container should be tightly sealed under an inert atmosphere (nitrogen

or argon).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Pimeloyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089887#physical-properties-of-pimeloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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